5-[7-(2-Aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
5-[7-(2-Aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
Brand Name:
Vulcanchem
CAS No.:
117490-45-6
VCID:
VC0055089
InChI:
InChI=1S/C29H48N4O2S/c1-8-29(6,13-9-12-28(4,5)36-15-14-30)22-10-11-23-24-20(17-31-25(22)24)16-21(18-34)32-27(35)26(19(2)3)33(23)7/h10-11,17,19,21,26,31,34H,8-9,12-16,18,30H2,1-7H3,(H,32,35)
SMILES:
CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C
Molecular Formula:
C29H48N4O2S
Molecular Weight:
516.8 g/mol
5-[7-(2-Aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
CAS No.: 117490-45-6
Main Products
VCID: VC0055089
Molecular Formula: C29H48N4O2S
Molecular Weight: 516.8 g/mol
![5-[7-(2-Aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one - 117490-45-6](/images/no_structure.jpg)
| CAS No. | 117490-45-6 |
|---|---|
| Product Name | 5-[7-(2-Aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one |
| Molecular Formula | C29H48N4O2S |
| Molecular Weight | 516.8 g/mol |
| IUPAC Name | 5-[7-(2-aminoethylsulfanyl)-3,7-dimethyloctan-3-yl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one |
| Standard InChI | InChI=1S/C29H48N4O2S/c1-8-29(6,13-9-12-28(4,5)36-15-14-30)22-10-11-23-24-20(17-31-25(22)24)16-21(18-34)32-27(35)26(19(2)3)33(23)7/h10-11,17,19,21,26,31,34H,8-9,12-16,18,30H2,1-7H3,(H,32,35) |
| Standard InChIKey | JGKQSLZAYVNMOM-UHFFFAOYSA-N |
| SMILES | CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C |
| Canonical SMILES | CCC(C)(CCCC(C)(C)SCCN)C1=C2C3=C(C=C1)N(C(C(=O)NC(CC3=CN2)CO)C(C)C)C |
| Synonyms | 26-(2'-aminoethylthio)tetrahydroteleocidin A-2 26-ATT-A2 |
| PubChem Compound | 164040 |
| Last Modified | Nov 11 2021 |
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